Cas no 70438-99-2 (4-(dimethylamino)but-2-yn-1-ol;hydrochloride)

• Product Name: 4-(dimethylamino)but-2-yn-1-ol;hydrochloride
• CAS No: 70438-99-2
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 1743966
• PubChem ID: 24186631
• Update Time: 2025-04-21

4-(dimethylamino)but-2-yn-1-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)but-2-yn-1-ol,hydrochloride
• 4-(dimethylamino)but-2-yn-1-ol
• hydrochloride
• 4-(Dimethylamino)but-2-yn-1-ol--hydrogen chloride (1/1)
• DTXSID90637248
• NSC52878
• 70438-99-2
• NSC-52878
• 4-(dimethylamino)but-2-yn-1-ol;hydrochloride

• Inchi： 1S/C6H11NO.ClH/c1-7(2)5-3-4-6-8;/h8H,5-6H2,1-2H3;1H
• InChI Key： VLJDYKFXGGDUDH-UHFFFAOYSA-N
• SMILES： Cl.OCC#CCN(C)C

Computed Properties

• Exact Mass: 113.08413
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47